Cas no 654643-33-1 (3-Penten-2-one, 1-(3-thienyl)-)

• Product Name: 3-Penten-2-one, 1-(3-thienyl)-
• CAS No: 654643-33-1
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 399070
• PubChem ID: 71375885
• Update Time: 2025-04-19

3-Penten-2-one, 1-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 1-(3-thienyl)-
• 1-thiophen-3-ylpent-3-en-2-one
• 654643-33-1
• 1-(Thiophen-3-yl)pent-3-en-2-one
• DTXSID80798615

• Inchi： 1S/C9H10OS/c1-2-3-9(10)6-8-4-5-11-7-8/h2-5,7H,6H2,1H3
• InChI Key： KQXVJWFPDZWHHH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C=CC)=O

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07